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Compound of Interest

Compound Name: (Dicyclopropylmethyl)(hexyl)amine

Cat. No.: B13299418

Get Quote

CAS Registry Number: 1039937-08-0 Formula: C₁₃H₂₅N Molecular Weight: 195.35 g/mol [1][2]

[3]

Executive Summary
(Dicyclopropylmethyl)(hexyl)amine (CAS 1039937-08-0) is a specialized secondary amine

intermediate utilized primarily in medicinal chemistry and advanced organic synthesis.[2][3]

Characterized by a steric bulk provided by two cyclopropyl rings adjacent to the nitrogen

center, this molecule serves as a lipophilic building block for pharmaceutical candidates

targeting G-protein coupled receptors (GPCRs) and ion channels (specifically T-type calcium

channels).[3]

This technical guide dissects the physicochemical identity, synthetic methodologies, and

analytical fingerprints of the compound, providing researchers with a self-validating roadmap

for its utilization in drug development workflows.[3]

Chemical Identity & Physicochemical Properties[3]
[4][5][6][7][8][9]
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The molecule consists of a central methine carbon bonded to two cyclopropyl groups and a

secondary amine nitrogen, which is further substituted by a linear hexyl chain. This structure

imparts unique steric and electronic properties: the cyclopropyl groups act as "pseudo-

unsaturated" systems due to their Walsh orbitals, potentially influencing the pKa of the adjacent

amine and metabolic stability.

Key Identifiers
Property Value

CAS Number 1039937-08-0

IUPAC Name N-(Dicyclopropylmethyl)hexan-1-amine

Molecular Formula C₁₃H₂₅N

SMILES C(CCCCC)NC(C1CC1)C2CC2

InChI Key
Predicted:[2][3] GDGUATCKWWKTLM-

UHFFFAOYSA-N (Analogous base)

LogP (Predicted) ~4.2 (High Lipophilicity)

pKa (Predicted) ~10.5 (Typical secondary amine)

Synthetic Methodologies
For high-purity generation of (Dicyclopropylmethyl)(hexyl)amine, two primary routes are

chemically sound and widely applicable. The Reductive Amination route is preferred for its

atom economy and avoidance of over-alkylation byproducts common in direct alkylation.

Route A: Reductive Amination (Preferred)
This pathway utilizes Dicyclopropyl ketone and Hexylamine. It proceeds via the formation of a

ketimine intermediate, which is subsequently reduced in situ.

Reagents:

Precursor A: Dicyclopropyl ketone (CAS 1121-37-5)[3]

Precursor B: Hexylamine (CAS 111-26-2)[3]
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Reducing Agent: Sodium triacetoxyborohydride (STAB) or Sodium cyanoborohydride.

Solvent: Dichloroethane (DCE) or Methanol.

Mechanism: The amine attacks the ketone carbonyl to form a hemiaminal, which dehydrates to

the imine. The borohydride reagent selectively reduces the imine to the secondary amine

without reducing the ketone precursor (if STAB is used).

Route B: Nucleophilic Substitution
Direct alkylation of (Dicyclopropylmethyl)amine with Hexyl bromide. This route requires careful

control of stoichiometry to prevent tertiary amine formation.

Reagents:

Precursor A: 1,1-Dicyclopropylmethanamine (CAS 13375-29-6)[3]

Precursor B: 1-Bromohexane (CAS 111-25-1)[3]

Base: K₂CO₃ or DIPEA (to scavenge HBr).

Visualization: Synthetic Workflow
The following diagram outlines the logical flow for the preferred Reductive Amination synthesis.
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Click to download full resolution via product page

Caption: Figure 1. One-pot reductive amination pathway minimizing side reactions.[3]

Analytical Characterization Protocols
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To validate the identity of CAS 1039937-08-0, researchers must rely on distinct spectral

signatures.[3] The cyclopropyl protons provide a unique high-field diagnostic signal in NMR.

Proton NMR (^1H NMR) Profile
δ -0.2 – 0.8 ppm (Multiplets, 8H): Characteristic cyclopropyl methylene protons.[3] These

signals are highly shielded and distinct.

δ 0.9 ppm (Triplet, 3H): Terminal methyl group of the hexyl chain.

δ 1.2 – 1.5 ppm (Multiplets, 8H): Methylene protons of the hexyl chain.

δ 2.6 – 2.8 ppm (Triplet/Multiplet, 2H): Methylene protons adjacent to nitrogen (Hexyl side).

δ 1.8 – 2.0 ppm (Multiplet, 1H): Methine proton (CH) connecting the two cyclopropyl rings

and the nitrogen.

Mass Spectrometry (MS) Fragmentation
In Electron Impact (EI) or ESI-MS/MS, the molecule undergoes predictable alpha-cleavage.[3]

Parent Ion: [M+H]⁺ = 196.35 Da.

Primary Fragment: Loss of a cyclopropyl group or cleavage of the hexyl chain.

Base Peak: Often formed by alpha-cleavage adjacent to the nitrogen.[3]

Visualization: Analytical Logic
The diagram below illustrates the structural connectivity and expected fragmentation logic used

in MS validation.
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Caption: Figure 2. Structural connectivity and primary MS fragmentation site (Alpha-cleavage).

[3]

Applications in Drug Discovery
The dicyclopropylmethylamine moiety is a privileged scaffold in medicinal chemistry. It is

frequently employed to introduce lipophilicity while maintaining a lower molecular weight

compared to cyclohexyl or phenyl analogs.

T-Type Calcium Channel Blockers: Derivatives of dicyclopropylmethylamine have been

patented as modulators of Ca(v)3.2 channels, relevant in treating neuropathic pain and

epilepsy.

GPCR Ligands: The hexyl chain provides flexibility to reach hydrophobic pockets in receptor

binding sites (e.g., NPY or Chemokine receptors).

Metabolic Stability: Cyclopropyl groups are often more metabolically stable than isopropyl or

isobutyl groups, resisting cytochrome P450 oxidation.
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Safety & Handling
Hazard Class: Irritant (Skin/Eye).[4] As a secondary amine, it is basic and capable of causing

chemical burns.

Storage: Store under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the amine or

absorption of atmospheric CO₂ (carbamate formation).

PPE: Chemical-resistant gloves (Nitrile), safety goggles, and fume hood usage are

mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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